Cas no 2745204-77-5 (N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide)

N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core substituted with a bromo group, a thiophene moiety, and a benzamide functional group. This structure imparts significant potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors or bioactive intermediates. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the thiophene and benzamide groups contribute to π-stacking interactions and binding affinity. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically synthesized under controlled conditions to ensure high purity and stability, making it a valuable tool for pharmaceutical research and development.
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide structure
2745204-77-5 structure
Product Name:N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
CAS No:2745204-77-5
MF:C18H12BrN3OS
MW:398.276381492615
CID:6785204
PubChem ID:166633626
Update Time:2025-06-09

N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • EN300-28320319
    • N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
    • 2745204-77-5
    • CHEMBL5089175
    • Inchi: 1S/C18H12BrN3OS/c19-13-8-9-15-20-16(14-7-4-10-24-14)17(22(15)11-13)21-18(23)12-5-2-1-3-6-12/h1-11H,(H,21,23)
    • InChI Key: FJSUNQRXIVSANM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=NC(C3=CC=CS3)=C(NC(C3C=CC=CC=3)=O)N2C=1

Computed Properties

  • Exact Mass: 396.98845g/mol
  • Monoisotopic Mass: 396.98845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 74.6Ų

N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR027VXU-50mg
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
50mg
$1534.00 2023-12-15
Aaron
AR027VXU-100mg
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
100mg
$1843.00 2023-12-15
Enamine
EN300-28320319-0.05g
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
0.05g
$1097.0 2023-11-13
Enamine
EN300-28320319-0.1g
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
0.1g
$1322.0 2023-11-13
1PlusChem
1P027VPI-50mg
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
50mg
$1418.00 2024-05-07
1PlusChem
1P027VPI-100mg
N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide
2745204-77-5 98%
100mg
$1696.00 2024-05-07

Additional information on N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide

Introduction to N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide (CAS No. 2745204-77-5)

N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2745204-77-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a benzamide moiety linked to a brominated imidazo[1,2-a]pyridine core substituted with a thiophene ring, positions it as a potential lead compound for various therapeutic applications.

The significance of this compound lies in its ability to interact with biological targets in novel ways. The presence of the bromine atom and the thiophene ring introduces specific electronic and steric properties that can influence its binding affinity and selectivity. Such features are crucial in the design of molecules that aim to modulate biological pathways effectively. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide with various protein targets, suggesting its utility in addressing a range of diseases.

In the context of contemporary pharmaceutical research, this compound exemplifies the trend toward designing molecules with multiple functional groups that can engage with multiple targets simultaneously. This approach, often referred to as polypharmacology, holds the promise of developing drugs that are more effective and have fewer side effects. The benzamide moiety, in particular, is well-known for its role as a pharmacophore in numerous bioactive molecules. Its incorporation into the imidazo[1,2-a]pyridine scaffold of N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide suggests that this compound may exhibit potent activity against enzymes and receptors involved in inflammatory and infectious diseases.

The synthesis of N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the necessary electronic properties for optimal binding interactions. Researchers have employed various brominating agents and conditions to achieve this transformation efficiently. Additionally, the thiophene ring substitution is another key step that requires precise control to maintain the structural integrity of the molecule.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine derivatives as scaffolds for drug discovery. These compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The brominated imidazo[1,2-a]pyridine core in N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide aligns with this trend, making it an attractive candidate for further investigation. Moreover, the benzamide group can serve as a linker or a pharmacophore depending on the target interaction, providing flexibility in drug design.

Evaluation of N-[6-bromo-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide has been conducted both in vitro and in silico. In vitro studies have focused on its interaction with enzymes such as kinases and proteases, which are key targets in many therapeutic areas. Initial results suggest that this compound exhibits moderate to high affinity for certain targets, indicating its potential as a lead molecule for further optimization.

In silico studies have complemented these findings by providing insights into the molecular dynamics and binding mechanisms of N-[6-bromo-2-(thiophen-2-yliimidazo[1,2-a]pyridin]-3- yl]benzamide with biological targets. These computational approaches have allowed researchers to identify key interactions and optimize the structure for improved potency and selectivity. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The future prospects of N-[6-bromo- 2-(thiophen- 2- yl)imidazo[ 1, 2- a ]pyridin -3- yl ]benzamide are promising, given its unique structural features and potential therapeutic applications. Further research is warranted to explore its pharmacological profile, pharmacokinetics, and potential side effects. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating this promising lead into a viable therapeutic agent. The development of novel compounds like N-[6-bromo- 2-(thiophen- 2- yl)imidazo[ 1, 2- a ]pyridin -3- yl ]benzamide underscores the ongoing innovation in pharmaceutical research aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd